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Cat. No.: B7876692

Get Quote

Structure, Synthesis, and Applications in Drug Development

Audience: Researchers, Medicinal Chemists, and Process Development Scientists.

Abstract
Benzyl (2-hydroxypropyl)carbamate, commonly referred to as Cbz-protected 1-amino-2-

propanol, is a critical chiral building block in the synthesis of peptidomimetics and protease

inhibitors. Its structural core—an amino alcohol protected by a carbobenzyloxy (Cbz) group—

offers a unique balance of stability and reactivity. This guide provides a comprehensive

technical analysis of its chemical identity, a validated synthesis protocol focusing on

regioselectivity, and its role as a scaffold in modern drug discovery.

Chemical Identity & Structural Properties[1][2][3][4]
The compound consists of a 1-amino-2-propanol core where the amine is masked by a Cbz

group. This protecting group is chosen for its stability against basic conditions and its facile

removal via catalytic hydrogenolysis (

) or strong acid (HBr/AcOH), making it orthogonal to Boc and Fmoc strategies in complex
synthesis.
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Table 1: Physicochemical Specifications
Property Specification

IUPAC Name Benzyl (2-hydroxypropyl)carbamate

Common Name N-Cbz-1-amino-2-propanol

CAS Number

65935-10-6 (Racemic) (R)-Isomer: Derived from

CAS 2799-16-8(S)-Isomer: Derived from CAS

2799-17-9

Molecular Formula

Molecular Weight 209.24 g/mol

Chirality
Contains one stereocenter at C2.[1][2][3]

Available as (R), (S), or racemate.[3]

Physical State
Viscous oil or low-melting solid (depending on

purity/enantiomer).

Solubility
Soluble in DCM, EtOAc, MeOH, DMSO. Limited

solubility in water.[4][5][6]

Synthesis Strategy & Regioselectivity
The primary challenge in synthesizing N-Cbz-1-amino-2-propanol is regioselectivity. The

starting material contains two nucleophiles: a primary amine and a secondary alcohol. While

the amine is more nucleophilic, O-acylation can occur as a side reaction if the pH is too high or

if the acylating agent is in large excess.

The Schotten-Baumann Approach
The preferred method utilizes Schotten-Baumann conditions (aqueous base/organic solvent

biphasic system). By maintaining the pH between 8 and 10, the amine remains unprotonated

(nucleophilic) while the hydroxyl group remains neutral (less nucleophilic), ensuring selective

N-protection.

Diagram 1: Synthesis Reaction Scheme
The following diagram illustrates the selective N-protection pathway.
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Caption: Selective N-acylation mechanism under controlled pH conditions preventing O-

acylation.

Detailed Protocol
Preparation: Dissolve 1-amino-2-propanol (1.0 equiv) in water/THF (1:1 v/v).

Base Addition: Add

or NaOH (1.2 equiv) to adjust pH to ~9. Cool to 0°C.[7][8]

Acylation: Add Benzyl chloroformate (Cbz-Cl, 1.05 equiv) dropwise over 30 minutes. Crucial:

Maintain temperature <5°C to suppress O-acylation.

Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours.

Monitoring: Check TLC (EtOAc/Hexane 1:1). Amine spot (ninhydrin active) should disappear.

Workup & Purification Workflow
Achieving pharmaceutical-grade purity requires removing the benzyl chloride byproduct and

any traces of O-acylated impurities.

Diagram 2: Purification Flowchart
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Caption: Step-by-step downstream processing to isolate high-purity Cbz-protected amino

alcohol.

Analytical Characterization
Validation of the structure relies heavily on NMR spectroscopy to confirm the integrity of the

carbamate linkage and the presence of the free hydroxyl group.

Table 2: Expected

NMR Data (in

)
Proton
Environment

Chemical Shift (

ppm)
Multiplicity Interpretation

Aromatic (Ph) 7.30 – 7.40 Multiplet (5H)
Benzyl ring protons

(Cbz group).

Benzylic 5.10 Singlet (2H) characteristic peak.

NH (Carbamate) ~5.0 – 5.5 Broad Singlet
Exchangeable proton;

confirms N-protection.

CH (C2-H) 3.85 – 3.95 Multiplet (1H)
Proton on the chiral

center (alpha to OH).

(C1-H) 3.05 – 3.30 Multiplet (2H)
Protons alpha to the

Nitrogen.

Methyl (

)
1.15 Doublet (3H)

Terminal methyl group

(

).

Mass Spectrometry (ESI):

Expected Mass:
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Fragment:

m/z (Tropylium ion, characteristic of benzyl groups).

Applications in Drug Development[2][7][10]
1. HIV Protease Inhibitors
The 1-amino-2-propanol scaffold mimics the transition state of peptide bond hydrolysis. Cbz-

protected derivatives serve as intermediates for drugs like Amprenavir and Darunavir. The

hydroxyl group is critical for hydrogen bonding with the catalytic aspartic acid residues in the

protease active site.

2. Precursor to Chiral Oxazolidinones
Cyclization of N-Cbz-1-amino-2-propanol (using bases like NaH) yields chiral oxazolidinones.

These are structurally related to the antibiotic Linezolid and are also used as Evans auxiliaries

for asymmetric synthesis.

3. Peptide Synthesis
Used as a C-terminal alcohol or a non-canonical amino acid building block to introduce

hydroxyalkyl side chains, enhancing the metabolic stability of peptide therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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